![molecular formula C12H5Br2Cl3N2O2 B2938380 4,5-dichloro-2-[1,1-dibromo-2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone CAS No. 320423-93-6](/img/structure/B2938380.png)
4,5-dichloro-2-[1,1-dibromo-2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of a compound refers to the process of creating it from simpler starting materials. This often involves multiple steps, each with its own reaction conditions and catalysts .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This can include reactions where the compound is broken down (decomposition reactions), reactions where it reacts with other compounds (combination reactions), or reactions where it is transformed into another compound (substitution or rearrangement reactions) .Physical And Chemical Properties Analysis
This involves measuring properties such as the compound’s melting point, boiling point, solubility in various solvents, and reactivity with common reagents .Scientific Research Applications
Synthesis and Biological Activity
Pyridazinone derivatives are recognized for their versatile biological activities. Researchers have synthesized various pyridazinone compounds, showing antimicrobial, antifungal, and antioxidant properties. For instance, compounds synthesized from 4-oxo-4-(3,4-dichlorophenyl)-2-butenoic acid demonstrated antimicrobial and antifungal activities, highlighting the potential of pyridazinone derivatives in developing new therapeutic agents (Sayed et al., 2003).
Applications in Base Oil Improvement
Pyridazinone derivatives have been applied in the improvement of base oil, acting as antioxidants. These compounds were tested for their effectiveness in enhancing the quality of base oil by reducing its total acid number (TAN), showcasing their utility in industrial applications (Nessim, 2017).
Anticancer, Antiangiogenic, and Antioxidant Properties
Several pyridazinone derivatives have been evaluated for their anticancer, antiangiogenic, and antioxidant properties. A study on 4‐chloro‐2‐(3‐chloro‐4‐fluorophenyl)‐5‐(aliphatic/cyclic saturated amino)pyridazin‐3(2H)‐one derivatives revealed promising inhibitory effects on various human cancer cell lines, suggesting their potential in cancer therapy and as antiangiogenic agents (Kamble et al., 2015).
Chemical Stability and Multi-Functional Actions
The chemical stability and multifunctional actions of pyridazinone derivatives have been highlighted, particularly in their role as antioxidants and corrosion inhibitors. This indicates their broad applicability in materials science and engineering (Mehvish & Kumar, 2022).
Synthesis of Novel Derivatives with Expected Biological Activity
Innovative synthesis methods have led to the creation of novel indolylpyridazinone derivatives with anticipated biological activity. These methods expand the repertoire of pyridazinone-based compounds for further pharmacological exploration (Abubshait, 2007).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4,5-dichloro-2-[1,1-dibromo-2-(4-chlorophenyl)-2-oxoethyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H5Br2Cl3N2O2/c13-12(14,10(20)6-1-3-7(15)4-2-6)19-11(21)9(17)8(16)5-18-19/h1-5H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYMJOGISIGDZTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C(N2C(=O)C(=C(C=N2)Cl)Cl)(Br)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H5Br2Cl3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.